Cas no 924276-49-3 (Ethanone, 1-(3,4-dihydro-2(1H)-isoquinolinyl)-2-(1-piperazinyl)-)

• Product Name: Ethanone, 1-(3,4-dihydro-2(1H)-isoquinolinyl)-2-(1-piperazinyl)-
• CAS No: 924276-49-3
• MF: C₁₅H₂₁N₃O
• MW: 259.346743345261
• CID: 736314
• PubChem ID: 28505809
• Update Time: 2025-04-19

Ethanone, 1-(3,4-dihydro-2(1H)-isoquinolinyl)-2-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3,4-dihydro-2(1H)-isoquinolinyl)-2-(1-piperazinyl)-
• 1-(3,4-dihydro-1H-isoquinolin-2-yl)-2-piperazin-1-ylethanone
• 1-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-(piperazin-1-yl)ethan-1-one
• 924276-49-3
• AKOS005261541
• DTXSID10651481
• 1-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(piperazin-1-yl)ethanone

• Inchi： 1S/C15H21N3O/c19-15(12-17-9-6-16-7-10-17)18-8-5-13-3-1-2-4-14(13)11-18/h1-4,16H,5-12H2
• InChI Key： ICDIJXYPPKYBSD-UHFFFAOYSA-N
• SMILES： O=C(CN1CCNCC1)N1CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 259.168462302g/mol
• Monoisotopic Mass: 259.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.6Ų